Cas no 2228429-56-7 (1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol)

1-(1,4-Dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol is a pyrazole-based diol compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a 1,4-dimethylpyrazole core linked to a vicinal diol moiety, offering versatility in functionalization and chelation properties. The compound's stability and solubility profile make it suitable for use in metal coordination chemistry and as a precursor for heterocyclic derivatives. The presence of both hydroxyl groups enables selective modifications, facilitating the synthesis of complex molecular architectures. Its well-defined stereochemistry and reactivity are advantageous in asymmetric synthesis and catalyst design. This diol is typically handled under standard laboratory conditions, ensuring compatibility with common organic solvents and reagents.

1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol structure

2228429-56-7 structure

Product Name:1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol

CAS No:2228429-56-7

MF:C₇H₁₂N₂O₂

MW:156.182381629944

CID:6455940

PubChem ID:165605685

Update Time:2025-06-08

1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

- 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol
- 2228429-56-7
- EN300-1678646
- Inchi： 1S/C7H12N2O2/c1-5-3-8-9(2)7(5)6(11)4-10/h3,6,10-11H,4H2,1-2H3
- InChI Key： PPPJAJBKZNYNIB-UHFFFAOYSA-N
- SMILES： OC(CO)C1=C(C)C=NN1C

Computed Properties

Exact Mass: 156.089877630g/mol
Monoisotopic Mass: 156.089877630g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 132
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.9
Topological Polar Surface Area: 58.3Å²

1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1678646-0.05g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	0.05g	$1152.0	2023-09-20
Enamine	EN300-1678646-0.1g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	0.1g	$1207.0	2023-09-20
Enamine	EN300-1678646-0.25g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	0.25g	$1262.0	2023-09-20
Enamine	EN300-1678646-0.5g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	0.5g	$1316.0	2023-09-20
Enamine	EN300-1678646-1.0g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	1g	$1371.0	2023-06-04
Enamine	EN300-1678646-2.5g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	2.5g	$2688.0	2023-09-20
Enamine	EN300-1678646-5.0g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	5g	$3977.0	2023-06-04
Enamine	EN300-1678646-10.0g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	10g	$5897.0	2023-06-04
Enamine	EN300-1678646-1g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	1g	$1371.0	2023-09-20
Enamine	EN300-1678646-5g	1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol	2228429-56-7	5g	$3977.0	2023-09-20

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Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol

Research Brief on 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol (CAS: 2228429-56-7): Recent Advances and Applications

1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol (CAS: 2228429-56-7) is a novel chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This diol derivative, featuring a pyrazole core, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic and diagnostic applications. Recent studies have explored its synthesis, biological activity, and potential as a building block for more complex molecules in drug discovery.

The synthesis of 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol has been optimized through several innovative approaches, including catalytic asymmetric dihydroxylation and enzymatic resolution. These methods have improved yield and enantioselectivity, which are critical for its application in chiral drug development. The compound's structural versatility allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties.

In terms of biological activity, preliminary studies indicate that 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its ability to chelate metal ions has been explored for developing novel imaging agents in diagnostic radiology.

Recent research has also focused on the compound's role as a precursor in the synthesis of more complex bioactive molecules. For instance, it has been used to develop novel kinase inhibitors and GPCR modulators, which are of great interest in oncology and neurology. The compound's unique scaffold provides a platform for structure-activity relationship (SAR) studies, facilitating the design of next-generation therapeutics with improved efficacy and safety profiles.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol. Issues such as stability, bioavailability, and toxicity need to be addressed through further preclinical studies. However, the compound's versatility and potential for diverse applications make it a valuable asset in the toolkit of medicinal chemists and pharmacologists.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)ethane-1,2-diol (CAS: 2228429-56-7) represents a promising area of research in chemical biology and pharmaceutical sciences. Its unique structural features and broad applicability underscore its potential to contribute to the development of novel therapeutics and diagnostic tools. Continued exploration of its properties and applications is expected to yield significant advancements in the field.